Cas no 712270-40-1 (1-acetylpyrrolidine-3-carboxylic acid)

• Product Name: 1-acetylpyrrolidine-3-carboxylic acid
• CAS No: 712270-40-1
• Molecular Formula: C₇H₁₁NO₃
• Molecular Weight: 157.16714
• MDL: MFCD17272529
• CID: 858873
• PubChem ID: 22117928

1-acetylpyrrolidine-3-carboxylic acid Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-acetyl- (9CI)
• 1-Acetyl-3-pyrrolidinecarboxylic acid
• 1-Acetyl-pyrrolidine-3-carboxylic acid
• 1-acetylpyrrolidine-3-carboxylic acid
• F8889-5000
• 1-acetylpyrrolidine-3-carboxylicacid
• CCG-211568
• Z1078654182
• AKOS012305571
• C78417
• EN300-100180
• AB91380
• 712270-40-1
• SCHEMBL3282152

• MDL： MFCD17272529
• InChIKey： FEQQMBBBBFVNMN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11NO3/c1-5(9)8-3-2-6(4-8)7(10)11/h6H,2-4H2,1H3,(H,10,11)
• SMILES： CC(=O)N1CCC(C1)C(=O)O

Computed Properties

• Exact Mass: 157.07393
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 157.07389321g/mol
• Heavy Atom Count: 11
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61